8-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-1,3,6,7-tetramethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-[2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H28FN7O2/c1-15-16(2)31-19-20(26(3)23(33)27(4)21(19)32)25-22(31)30(15)14-11-28-9-12-29(13-10-28)18-8-6-5-7-17(18)24/h5-8H,9-14H2,1-4H3
• InChI Key: CTXLZWPMXUPVQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CCN4CCN(CC4)C5=CC=CC=C5F)N(C(=O)N(C3=O)C)C)C
• Molecular Formula: C23H28FN7O2
• Molecular Weight: 453.5 g/mol

Description

8-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-1,3,6,7-tetramethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C23H28FN7O2 and its molecular weight is 453.522. The purity is usually 95%.
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Scientific Research Applications

Serotonin Receptor Affinity and Antidepressant Potential

A series of derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione, including compounds similar to the specified chemical structure, were synthesized and evaluated for their serotonin (5-HT1A/5-HT7) receptor affinity and phosphodiesterase (PDE4B and PDE10A) inhibitor activity. The studies identified potent ligands for 5-HT1A, 5-HT7, and mixed 5-HT1A/5-HT7 receptors with weak inhibitory potencies for PDE4B and PDE10A. Preliminary pharmacological in vivo studies on mice demonstrated potential antidepressant and antianxiety effects, suggesting a significant role for such compounds in developing new treatments for depression and anxiety disorders (Zagórska et al., 2016).

Molecular Modeling and Antidepressant Activity

Further research into the antidepressant-like activity and safety profile of imidazopurine-2,4-dione derivatives, acting as 5-HT1A receptor partial agonists, revealed that structural variations in the phenyl ring of these compounds resulted in different pharmacological and pharmacokinetic properties. These compounds exhibited antidepressant-like activity in animal models, mediated by 5-HT1A receptor activation, without showing significant anticholinergic properties. However, some compounds induced weak sedation and lipid metabolism disturbances, highlighting the importance of further studies to understand their mechanisms of action and potential therapeutic applications (Partyka et al., 2020).

Mechanism of Action

Target of Action

The primary targets of this compound are the Equilibrative Nucleoside Transporters (ENTs). ENTs play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy .

Mode of Action

The compound acts as an inhibitor of ENTs. It is more selective to ENT2 than to ENT1 . The compound reduces the maximum rate (Vmax) of uridine uptake in ENT1 and ENT2 without affecting the affinity constant (Km), indicating that it is a non-competitive inhibitor .

Biochemical Pathways

The compound affects the nucleoside transport pathway by inhibiting ENTs. This inhibition disrupts nucleotide synthesis and the regulation of adenosine function, which can have downstream effects on various cellular processes .

Result of Action

The inhibition of ENTs by this compound can disrupt nucleotide synthesis and the regulation of adenosine function. This can lead to changes in cellular processes and potentially have therapeutic effects .